Cas no 114865-41-7 (6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3,9-dihydroxy-8-methoxy-7-(3-methyl-2-buten-1-yl)-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3,9-dihydroxy-8-methoxy-7-(3-methyl-2-buten-1-yl)-
• CAS No: 114865-41-7
• MF: C₂₁H₁₈O₆
• MW: 366.364816966829
• CID: 221822
• Update Time: 2024-03-01

6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3,9-dihydroxy-8-methoxy-7-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-8-methoxy-7-(3-methyl-2-buten-1-yl)-
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dihydroxy-8-methoxy-7-(3-methyl-2-butenyl)- (9CI)
• Mirificoumestan
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3,9-dihydroxy-8-methoxy-7-(3-methyl-2-buten-1-yl)-
• 3,9-Dihydroxy-8-methoxy-7-prenylcoumestan

• Inchi： 1S/C21H18O6/c1-10(2)4-6-13-17-16(9-14(23)19(13)25-3)26-20-12-7-5-11(22)8-15(12)27-21(24)18(17)20/h4-5,7-9,22-23H,6H2,1-3H3
• InChI Key： DLPHHYMGBGKBCN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC=C2C2OC3=CC(O)=C(OC)C(C/C=C(/C)\C)=C3C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.923

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans